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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B3433591

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for
diethyl tartrate. The information is compiled and presented to meet the needs of laboratory
personnel, including researchers, scientists, and professionals in drug development, ensuring
safe and compliant use of this chemical.

Chemical Identification and Properties
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Property Value Reference
Chemical Name D.iethyl (ZRBR)-Z'_} [1]
dihydroxybutanedioate
Synonyms Di(-athy-l L-tartrate, L(+)-Tartaric Be
acid diethyl ester
CAS Number 87-91-2 [2]
Molecular Formula C8H1406 [2][4]
Molecular Weight 206.19 g/mol [1][2]
Appearance Colorless to light yellow liquid [315]
Odor Mild, fruity, wine-like [3]
Boiling Point 280 °C (536 °F) [2][5]
Melting Point 17 °C (62.6 °F) [2][5]
Flash Point 93 °C (199.4 °F) - Closed Cup  [2][6][7][8][9]
Density 1.204 g/mL at 25 °C [9]
Solubility Insoluble in water. [10]

Hazard Identification and GHS Classification

Diethyl tartrate is classified as a combustible liquid that can cause skin and serious eye

irritation.[2]

GHS Classification:

Category Classification
Flammable Liquids Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
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Signal Word: Warning[2]

Hazard Statements:

e H227: Combustible liquid.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

o P337+P313: If eye irritation persists: Get medical advice/attention.[2]

e P403+P235: Store in a well-ventilated place. Keep cool.[2]

o P501: Dispose of contents/container to an approved waste disposal plant.[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel.

Handling

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to keep
airborne concentrations low.[2][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and chemical safety goggles or a face shield.[2][6][12]
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e Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after
handling.[2] Do not eat, drink, or smoke in areas where diethyl tartrate is handled.[2]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[2][6]

Storage

» Container: Store in a tightly closed container.[2][11]
» Conditions: Store in a cool, dry, and well-ventilated area.[2][11]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[2][11][13]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek medical attention.[2]
[12][13]
Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
Skin Contact clothing and shoes. Wash contaminated clothing

before reuse. Seek medical attention if irritation
develops.[2][6][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[2][6]

[12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2][6][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][6][12][13]

» Specific Hazards: The substance is a combustible liquid.[2] Thermal decomposition can
produce carbon oxides.[2][11][13] Containers may explode when heated.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][12][13]

Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Click to download full resolution via product page

Caption: Workflow for responding to a diethyl tartrate spill.

Exposure Controls and Personal Protection
Exposure Limits

Currently, there are no established occupational exposure limits (PEL, TLV, REL) for diethyl
tartrate.[2]

Engineering Controls

o Ventilation: A well-ventilated area with local exhaust is crucial to minimize inhalation
exposure.[2]

o Eyewash Stations: Facilities storing or using diethyl tartrate should be equipped with an
eyewash station.[2]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling diethyl tartrate.
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Recommended Personal Protective Equipment (PPE)
for Handling Diethyl Tartrate

Eye Protection:
Chemical safety goggles or face shield

Hand Protection:

Chemical-resistant gloves (e.qg., nitrile, neoprene)

Body Protection:
Lab coat or chemical-resistant apron

Respiratory Protection:
Not typically required with adequate ventilation.
Use a respirator with organic vapor cartridges if ventilation is inadequate.

Click to download full resolution via product page

Caption: Recommended PPE for handling diethyl tartrate.

Stability and Reactivity
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Parameter Description

Reactivity No specific reactivity hazards are known.[13]

Stable under recommended storage conditions.

Chemical Stability [2][13]

Possibility of Hazardous Reactions Hazardous polymerization will not occur.[6]

- ] Heat, flames, sparks, and other sources of
Conditions to Avoid o ] )
ignition. Incompatible materials.[2][6]

Strong oxidizing agents, strong acids, and

Incompatible Materials
strong bases.[2][11][13]

- Carbon monoxide and carbon dioxide upon
Hazardous Decomposition Products »
thermal decomposition.[2][11][13]

Toxicological and Ecological Information
Toxicological Information

Detailed toxicological data for diethyl tartrate is limited.

o Acute Toxicity: No data is available for oral, dermal, or inhalation toxicity.[2][12][13]
» Skin Corrosion/Irritation: Causes skin irritation.[2]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

o Respiratory or Skin Sensitization: No data available.[13]

o Germ Cell Mutagenicity: No data available.[13]

» Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[2][13]

e Reproductive Toxicity: No data available.[13]

o Symptoms of Exposure: May cause redness, pain, and itching of the skin and eyes.[2]
Inhalation may irritate the respiratory system.[2] Overexposure may lead to headache,
dizziness, tiredness, nausea, and vomiting.[6]
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Ecological Information
o Toxicity to Fish: LC50 for Pimephales promelas (fathead minnow) is 650 mg/L for 96 hours.
[2]

» Persistence and Degradability: Expected to be biodegradable.[11]

e Bioaccumulative Potential: Low to moderate potential for bioaccumulation.[11]

Disposal Considerations

Dispose of diethyl tartrate and its container in accordance with all applicable local, state, and
federal regulations.[2] Do not allow the product to enter drains or waterways.[2] Chemical
waste generators must determine whether a discarded chemical is classified as hazardous
waste.[2]

This guide is intended for informational purposes only and should not be used as a substitute
for professional safety training and judgment. Always consult the most current Safety Data
Sheet (SDS) for diethyl tartrate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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